Cas no 25695-84-5 (2-Propenamide, N-methyl-3-phenyl-, (2E)-)

• Product Name: 2-Propenamide, N-methyl-3-phenyl-, (2E)-
• CAS No: 25695-84-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1423895
• PubChem ID: 6039989
• Update Time: 2025-04-20

2-Propenamide, N-methyl-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-methyl-3-phenyl-, (2E)-
• 2757-10-0
• AKOS024241521
• n-methylcinnamamide
• (E)-N-methyl-3-phenylprop-2-enamide
• SCHEMBL9771943
• CHEMBL1797870
• DTXSID50875927
• SCHEMBL975354

• Inchi： 1S/C10H11NO/c1-11-10(12)8-7-9-5-3-2-4-6-9/h2-8H,1H3,(H,11,12)/b8-7+
• InChI Key： JNXLTSSPACJLEG-BQYQJAHWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Melting Point: 117-118 °C
• Boiling Point: 354.3±25.0 °C(Predicted)
• PSA: 29.1
• pka: 15.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides